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Compound of Interest

Compound Name: 5-Bromobenzothiazole

Cat. No.: B1273570

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 5-Bromobenzothiazole. Adherence to these
protocols is essential for ensuring personal safety and maintaining a secure laboratory
environment. The following procedural guidance outlines mandatory personal protective
equipment (PPE), safe handling protocols, and disposal plans.

Hazard Identification and Classification

5-Bromobenzothiazole is a chemical compound that requires careful handling due to its
potential health hazards. The Globally Harmonized System of Classification and Labelling of
Chemicals (GHS) provides the following classifications.[1][2]

Hazard Class Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed

Skin corrosion/irritation (Category 2) H315: Causes skin irritation

Skin sensitization (Category 1) H317: May cause an allergic skin reaction
Serious eye damage/eye irritation (Category 2) H319: Causes serious eye irritation
Specific target organ toxicity, single exposure H335: May cause respiratory irritation

Chemical and Physical Properties
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A summary of the key physical and chemical properties of 5-Bromobenzothiazole is provided

below.
Property Value
Chemical Formula C7H4BrNS
Molecular Weight 214.08 g/mol [1][3]
Appearance Powder / Solid Crystalline[3][4]
Melting Point 105-110 °CJ3]
CAS Number 768-11-6[1][3]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory to mitigate the risks

associated with handling 5-Bromobenzothiazole.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to NIOSH (US) or
EN 166 (EU) standards. A face
shield should be worn in
addition to goggles when a

splash hazard exists.[5][6]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

[2][5]

Hand Protection

Chemical-resistant,
impermeable gloves (e.g.,
Nitrile or Butyl rubber). Double
gloving is recommended.[5][6]
[7] Gloves must be inspected
before use and changed every
30 minutes or immediately if

contaminated or damaged.[5]

[6]

Prevents skin contact, which
can lead to irritation and

potential allergic reactions.[1]

[2]

Body Protection

A flame-retardant, long-
sleeved lab coat, fully
buttoned, worn over full-length
pants and closed-toe shoes.[5]
A chemical-resistant apron is
recommended for handling

larger quantities.[5]

Minimizes skin contact and
protects personal clothing from

contamination.

Respiratory Protection

A NIOSH-approved N95 dust
mask or air-purifying respirator
with appropriate cartridges is
required if working outside a
fume hood or if dust formation

is likely.

Essential for preventing the
inhalation of harmful dust or
vapors that may cause

respiratory irritation.[1][2]

Operational Plan: Handling and Disposal

A systematic approach to the handling and disposal of 5-Bromobenzothiazole is crucial for

minimizing exposure and ensuring a safe laboratory environment.
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Engineering Controls

o Ventilation: All handling of 5-Bromobenzothiazole, including weighing and transfers, must
be conducted in a certified chemical fume hood to minimize inhalation exposure.

o Emergency Equipment: A fully functional eyewash station and safety shower must be readily
accessible in the immediate work area.[3][9]

Handling and Storage

o General Handling: Avoid direct contact with skin, eyes, and clothing.[4][9] Avoid the formation
of dust and aerosols.[4] Wash hands thoroughly after handling the material.[4][10]

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area away from incompatible materials such as strong acids and bases.[4][9][11]

Experimental Protocol: Standard Handling
Procedure

This protocol outlines the essential steps for safely handling 5-Bromobenzothiazole in a
laboratory setting.

e Preparation:

[¢]

Confirm that the chemical fume hood is operational and the sash is at the appropriate
height.

[¢]

Don all required PPE as specified in the table above.

[e]

Prepare all necessary equipment and reagents before handling the chemical.

[e]

Ensure a spill kit is readily available.
e Handling:

o Conduct all weighing, transfers, and manipulations of 5-Bromobenzothiazole powder
within the fume hood.
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o Use appropriate tools (e.g., spatulas, weighing paper) to avoid direct contact.

o Keep the container tightly closed when not in use.

e Post-Handling:
o Decontaminate all equipment and the work surface after use.

o Carefully remove PPE, avoiding self-contamination, and dispose of contaminated items as
hazardous waste.

o Wash hands and forearms thoroughly with soap and water.

Disposal Plan

Proper disposal of 5-Bromobenzothiazole and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: All waste materials, including the chemical itself and any contaminated
consumables (e.g., gloves, absorbent materials, pipette tips), must be collected in a
designated, sealed, and clearly labeled hazardous waste container.[11]

» Regulatory Compliance: Dispose of the chemical waste through a licensed and approved
hazardous waste disposal company.[4] Follow all local, state, and federal regulations for the
disposal of halogenated organic compounds.[11] Chemical waste generators are responsible
for correctly classifying the waste to ensure complete and accurate documentation.[4]
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Caption: Workflow for safely handling 5-Bromobenzothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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